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Compound of Interest

Compound Name: di-n-butyldiacetoxygermane

Cat. No.: B081700 Get Quote

Disclaimer: Publicly available scientific literature and technical documentation lack in-depth

information regarding the biological properties, specific experimental protocols, and signaling

pathways associated with Di-n-butyldiacetoxygermane (CAS 13971-75-0). While the

compound is known as a chemical intermediate, its application and detailed biological functions

are not well-documented. This guide provides the available chemical and physical data and

places the compound in the broader context of organogermanium chemistry.

Core Properties of Di-n-butyldiacetoxygermane
Di-n-butyldiacetoxygermane is an organogermanium compound characterized by a central

germanium atom bonded to two n-butyl groups and two acetoxy groups.

Chemical and Physical Data
A summary of the known quantitative data for Di-n-butyldiacetoxygermane is presented in

Table 1.
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Property Value Reference

CAS Number 13971-75-0 N/A

Molecular Formula C₁₂H₂₄GeO₄ N/A

Molecular Weight 304.95 g/mol N/A

Appearance Colorless liquid [1]

Boiling Point 127 °C @ 5 mmHg N/A

Density 1.444 g/cm³ N/A

Refractive Index 1.4452 N/A

Synthesis
General Synthetic Route
The primary method for synthesizing Di-n-butyldiacetoxygermane involves the reaction of a

di-n-butyldihalogermane, such as di-n-butyldichlorogermane, with an acetate source. A

common and direct method is the reaction with acetic anhydride, which results in the

substitution of the halide ligands with acetoxy groups.

Experimental Protocol: Synthesis from Di-n-butyldichlorogermane and Acetic Anhydride

Detailed experimental protocols for the synthesis of Di-n-butyldiacetoxygermane are not

readily available in peer-reviewed literature. The following is a generalized procedure based on

common organometallic synthesis techniques.

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet is charged with di-n-butyldichlorogermane.

Reagent Addition: Anhydrous solvent (e.g., toluene or dichloromethane) is added to dissolve

the starting material. A stoichiometric equivalent of acetic anhydride is then added dropwise

to the stirred solution at room temperature under an inert atmosphere of nitrogen.

Reaction Conditions: The reaction mixture is heated to reflux and monitored for completion

using an appropriate analytical technique, such as gas chromatography (GC) or thin-layer
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chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The solvent and any volatile byproducts are removed under reduced pressure.

The crude product is then purified by vacuum distillation to yield Di-n-
butyldiacetoxygermane as a colorless liquid.

Fig. 1: Generalized workflow for the synthesis of Di-n-butyldiacetoxygermane.

Biological Activity and Potential Applications
There is a significant lack of specific data on the biological activity of Di-n-
butyldiacetoxygermane. However, the broader class of organogermanium compounds has

been investigated for various therapeutic properties.

Context within Organogermanium Research
Many organogermanium compounds, such as spirogermanium and carboxyethylgermanium

sesquioxide (Ge-132), have been studied for their anti-tumor and immunomodulatory effects.

The proposed mechanisms of action for some of these compounds involve the stimulation of

the immune system, including the activation of T-cells and macrophages, and the induction of

interferon-gamma.

It is important to note that these activities are not directly attributable to Di-n-
butyldiacetoxygermane without specific experimental evidence.

Potential as a Catalyst
One of the few mentioned applications for Di-n-butyldiacetoxygermane is as a low-toxicity

catalyst, particularly in the production of polyesters. This suggests a potential role in facilitating

esterification or transesterification reactions.

Fig. 2: Logical relationship of Di-n-butyldiacetoxygermane in polyester synthesis.

Future Research Directions
The current body of knowledge on Di-n-butyldiacetoxygermane is limited, presenting several

opportunities for future research:
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Biological Screening: In vitro and in vivo studies are necessary to determine if Di-n-
butyldiacetoxygermane exhibits any of the biological activities observed in other

organogermanium compounds, such as anti-tumor, antiviral, or immunomodulatory effects.

Mechanism of Action Studies: Should any biological activity be identified, subsequent

research should focus on elucidating the underlying mechanism of action and any

associated signaling pathways.

Toxicological Evaluation: Comprehensive toxicological studies are required to establish a

detailed safety profile for this compound.

Catalytic Applications: Further investigation into its catalytic properties could uncover novel

applications in organic synthesis and polymer chemistry.

In conclusion, while Di-n-butyldiacetoxygermane is a known chemical entity with defined

physical properties and a general synthetic pathway, its biological role and potential

applications in drug development remain largely unexplored. The information available on

related organogermanium compounds provides a starting point for future investigations into the

properties of this specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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